Cas no 1807196-28-6 (2-Bromo-4-methyl-6-nitromandelic acid)

• Product Name: 2-Bromo-4-methyl-6-nitromandelic acid
• CAS No: 1807196-28-6
• MF: C₉H₈BrNO₅
• MW: 290.06752204895
• CID: 4939281
• Update Time: 2025-06-15

2-Bromo-4-methyl-6-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-6-nitromandelic acid

• Inchi： 1S/C9H8BrNO5/c1-4-2-5(10)7(8(12)9(13)14)6(3-4)11(15)16/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： HEELVYSWUDNOIP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.95858 g/mol
• Monoisotopic Mass: 288.95858 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 290.07
• XLogP3: 1.7
• Topological Polar Surface Area: 103

Additional information on 2-Bromo-4-methyl-6-nitromandelic acid

Comprehensive Overview of 2-Bromo-4-methyl-6-nitromandelic acid (CAS No. 1807196-28-6)

2-Bromo-4-methyl-6-nitromandelic acid (CAS No. 1807196-28-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of nitromandelic acid derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both bromo and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for developing novel therapeutics, especially in the fields of anti-inflammatory and antimicrobial agents.

In recent years, the demand for 2-Bromo-4-methyl-6-nitromandelic acid has increased, driven by its relevance in medicinal chemistry and organic synthesis. The compound's CAS No. 1807196-28-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. One of the key reasons for its popularity is its ability to act as a precursor for chiral compounds, which are essential in the production of enantiomerically pure drugs. This aligns with the current trend in the pharmaceutical industry, where there is a strong focus on green chemistry and sustainable synthesis methods to reduce environmental impact.

The synthesis of 2-Bromo-4-methyl-6-nitromandelic acid involves multi-step reactions, often starting from readily available substrates like 4-methylmandelic acid. The introduction of the nitro group and bromine atom requires precise control of reaction conditions to ensure high yield and purity. Researchers have explored various catalytic methods and solvent systems to optimize the process, addressing common challenges such as regioselectivity and side reactions. These advancements are particularly relevant to industries focusing on cost-effective production and scalability.

From an application perspective, 2-Bromo-4-methyl-6-nitromandelic acid has shown promise in the development of biologically active molecules. Its structural motif is often incorporated into compounds targeting enzyme inhibition and receptor modulation. For instance, derivatives of this compound have been investigated for their potential in treating metabolic disorders and neurodegenerative diseases, topics that are highly searched in medical and scientific communities. Additionally, its role in peptide modification and proteomics research has expanded its utility beyond traditional synthetic chemistry.

The stability and storage conditions of 2-Bromo-4-methyl-6-nitromandelic acid are also critical considerations for researchers. Proper handling under controlled environments ensures the compound's integrity, especially given its sensitivity to light and moisture. Suppliers often provide detailed technical data sheets to guide users, addressing common queries about solubility, melting point, and spectroscopic properties. These details are vital for laboratories aiming to incorporate the compound into their workflows.

In conclusion, 2-Bromo-4-methyl-6-nitromandelic acid (CAS No. 1807196-28-6) represents a valuable tool in modern chemical research. Its multifaceted applications, coupled with ongoing innovations in synthesis methodologies, make it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about drug development, molecular design, and sustainable chemistry.